Cas no 25346-33-2 (Pentane,1-bromo-2-methyl-)

• Product Name: Pentane,1-bromo-2-methyl-
• CAS No: 25346-33-2
• MF: C₆H₁₃Br
• MW: 165.071421384811
• CID: 281755
• PubChem ID: 91416
• Update Time: 2025-04-19

Pentane,1-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane,1-bromo-2-methyl-
• 1-Bromo-2-methylpentane
• 1-bromo-2-methylpentan
• 2-methyl-1-bromopentane
• 2-methylbutyl bromide
• 2-Methylpentyl bromide
• Pentane,1-bromo-2-methyl
• 1-bromo-2-methyl-pentane
• AKOS011241500
• 25346-33-2
• S11885
• A1-03543
• Pentane, 1-bromo-2-methyl-
• EINECS 246-879-6
• DTXSID50871348
• FT-0638508
• NS00049131
• EN300-673920
• SCHEMBL996612

• Inchi： 1S/C6H13Br/c1-3-4-6(2)5-7/h6H,3-5H2,1-2H3
• InChI Key： GSYMWZIKZUHBKV-UHFFFAOYSA-N
• SMILES： BrCC(C)CCC

Computed Properties

• Exact Mass: 164.02000
• Monoisotopic Mass: 164.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1720
• Melting Point: -44.22°C (estimate)
• Boiling Point: 147.26°C (estimate)
• Refractive Index: 1.4474
• PSA: 0.00000
• LogP: 2.81750